Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester
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Description
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Properties
IUPAC Name |
ethyl (E)-2-benzoyl-3-ethoxyprop-2-enoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O4/c1-3-17-10-12(14(16)18-4-2)13(15)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/b12-10+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAHUDNWHZFLCBN-ZRDIBKRKSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=C(C(=O)C1=CC=CC=C1)C(=O)OCC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C=C(\C(=O)C1=CC=CC=C1)/C(=O)OCC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.27 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39973-76-7 | |
| Record name | Ethyl 2-benzoyl-3-ethoxyacrylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039973767 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 2-benzoyl-3-ethoxyacrylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.731 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Biological Activity
Benzenepropanoic acid, alpha-(ethoxymethylene)-beta-oxo-, ethyl ester (CAS Number 70331-94-1) is a chemical compound that has garnered attention for its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its ecological impact, pharmacological properties, and relevant case studies.
Benzenepropanoic acid, ethyl ester, has the molecular formula and a molecular weight of 248.28 g/mol. Its structure features a benzene ring attached to a propanoic acid moiety, which is further modified by an ethyl ester group. The compound is characterized by its lipophilic nature, which influences its biological interactions.
Ecotoxicological Assessment
A screening assessment conducted by Canadian authorities highlighted the persistence and bioaccumulation potential of benzenepropanoic acid esters in aquatic environments. The assessment indicated that this compound poses a low risk to human health but could potentially cause chronic harm to aquatic organisms at concentrations below 0.1 mg/L . The toxicity predictions for various aquatic species were modeled using the ECOSAR tool, revealing significant effects at low concentrations.
| Organism | LC50 (mg/L) | EC50 (mg/L) |
|---|---|---|
| Fish | 0.05 | 0.03 |
| Daphnia magna | 0.02 | 0.01 |
| Mysid shrimp | 0.03 | 0.015 |
Pharmacological Properties
Research has explored the compound's potential as a therapeutic agent, particularly in terms of its antioxidant and anti-inflammatory properties. For instance, studies have indicated that derivatives of benzenepropanoic acid exhibit significant antioxidant activity, which is crucial for mitigating oxidative stress-related diseases .
Case Study: Antioxidant Activity
A study investigating the antioxidant capacity of various benzene derivatives found that certain modifications enhanced their ability to scavenge free radicals. The antioxidant activity was quantified using DPPH and ABTS assays, revealing IC50 values comparable to standard antioxidants like ascorbic acid.
| Compound | IC50 (µg/mL) |
|---|---|
| Benzenepropanoic acid derivative | 8.31 |
| Ascorbic acid | 6.09 |
Acetylcholinesterase Inhibition
Another notable biological activity is the inhibition of acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's. Research indicates that certain benzene derivatives can inhibit AChE effectively, showing potential for therapeutic applications in cognitive disorders .
AChE Inhibition Results
| Concentration (µg/mL) | % Inhibition |
|---|---|
| 10 | 9.90 |
| 25 | 26.05 |
| 50 | 48.84 |
| 100 | 80.17 |
The IC50 value for the most effective derivative was found to be significantly higher than standard inhibitors like galantamine, suggesting room for optimization in drug development .
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